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Compound of Interest

Compound Name: CHAPS

Cat. No.: B7881396 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preventing the precipitation of 3-[(3-

cholamidopropyl)dimethylammonio]-1-propanesulfonate (CHAPS) detergent in solutions at low

temperatures. By understanding the physicochemical properties of CHAPS and implementing

the recommended protocols, you can ensure the integrity and success of your experiments.

Troubleshooting Guide
Issue: A white precipitate forms in my CHAPS-
containing buffer upon cooling to 4°C.
This is a common issue that can arise from several factors related to the concentration of

CHAPS, the composition of the buffer, and the storage conditions. Below is a step-by-step

guide to troubleshoot and resolve this problem.
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Caption: Troubleshooting logic for CHAPS precipitation.
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Problem: The CHAPS concentration may exceed its solubility limit at low temperatures.

While one source indicates no precipitation at 4°C, the solubility of CHAPS is temperature-

dependent.[1]

Solution:

Ensure your working concentration of CHAPS is appropriate for your application, typically

between 0.1% and 1% (w/v).

If you are working close to the higher end of this range, consider reducing the

concentration.

2. Examine Buffer Composition

Problem: Certain salts, particularly sulfates and phosphates, can induce phase separation or

precipitation of CHAPS at 4°C.[2] The critical micelle concentration (CMC) of CHAPS is also

influenced by the ionic strength of the buffer.[3][4]

Solution:

Avoid certain salts: If your buffer contains high concentrations of sulfate or phosphate

salts, consider substituting them with alternatives like NaCl.

Optimize NaCl concentration: The CMC of CHAPS decreases with increasing NaCl

concentration.[3][4] This can be beneficial for protein solubilization but may also affect the

overall stability of the detergent in solution. If precipitation occurs, try adjusting the NaCl

concentration.

Check the pH: Ensure the pH of your buffer is within the optimal range for your experiment

and for CHAPS stability.

3. Review Preparation and Storage Protocol

Problem: Improper preparation and prolonged storage of CHAPS solutions at low

temperatures can contribute to precipitation.

Solution:
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Prepare fresh: It is highly recommended to prepare CHAPS-containing buffers fresh on

the day of use.[5][6]

Dissolve at room temperature: When preparing a stock solution, dissolve the CHAPS
powder in the buffer at room temperature to ensure it is fully solubilized before cooling.[5]

[7]

Cool just before use: Cool the CHAPS buffer to 4°C on ice immediately before adding it to

your cells or tissue lysate.[5][6]

Avoid repeated freeze-thaw cycles: If you must store a stock solution, aliquot it and store

at -20°C or -80°C to minimize freeze-thaw cycles.[8]

4. Consider Alternative Detergents

Problem: If precipitation persists despite the troubleshooting steps above, CHAPS may not

be the ideal detergent for your specific application and conditions.

Solution:

Explore other non-denaturing zwitterionic or non-ionic detergents with better solubility

profiles at low temperatures. Some alternatives include ASB-14, Fos-Choline, or lauryl

maltose neopentyl glycol (LMNG).

Frequently Asked Questions (FAQs)
Q1: What is the solubility of CHAPS at different temperatures?

While specific quantitative data for CHAPS solubility at 4°C is not readily available in the

literature, its solubility in water at 20°C is 50 mg/mL.[5] It is important to note that solubility

generally decreases with temperature.

Q2: How does salt concentration affect CHAPS solubility and CMC?

The critical micelle concentration (CMC) of CHAPS is dependent on the salt concentration.

Specifically, the CMC of CHAPS decreases as the concentration of NaCl increases.[3][4] This

is an important consideration for maintaining protein solubility, as detergents should ideally be

used at a concentration above their CMC.
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NaCl Concentration (M) CHAPS CMC (mM)

0 6.41

1.5 4.10

Data from Chattopadhyay & Harikumar, 1996.[4]

Furthermore, certain salts like ammonium sulfate and sodium phosphate can cause CHAPS to

phase separate at 4°C, which is a form of precipitation.[2]

Q3: What is the recommended protocol for preparing a CHAPS lysis buffer for use at low

temperatures?

The following protocol is recommended to minimize the risk of CHAPS precipitation.

Experimental Workflow for CHAPS Buffer Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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